Deulumateperone

Route of administration Sublingual ODT Bioavailability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C24H28FN3O
Molecular Weight 395.5 g/mol
CAS No. 2102683-75-8
Cat. No. B15617625
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameDeulumateperone
CAS2102683-75-8
Molecular FormulaC24H28FN3O
Molecular Weight395.5 g/mol
Structural Identifiers
InChIInChI=1S/C24H28FN3O/c1-26-14-15-28-21-11-13-27(16-20(21)19-4-2-5-22(26)24(19)28)12-3-6-23(29)17-7-9-18(25)10-8-17/h2,4-5,7-10,20-21H,3,6,11-16H2,1H3/t20-,21-/m0/s1/i14D2
InChIKeyHOIIHACBCFLJET-FTHFLAHXSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Deulumateperone (ITI-1284) Compound Profile


Deulumateperone (CAS 2102683-75-8, developmental code ITI-1284) is a deuterated structural analogue of the FDA-approved atypical antipsychotic lumateperone . It belongs to the pyridopyrroloquinoxaline chemical class and functions as a serotonin 5-HT2A receptor antagonist with additional modulatory activity at dopamine D2 and D1 receptors and the serotonin transporter (SERT) . Deulumateperone is formulated as a sublingually administered orally disintegrating tablet (ODT) and is currently under investigation in multiple Phase 2 clinical trials for agitation and psychosis associated with Alzheimer's dementia, and for generalized anxiety disorder .

Workflow Deuterated CNS compound research, sublingual delivery studies
Selection 5-HT2A antagonist with D2/D1 and SERT modulation, ODT formulation
Use Context Alzheimer's agitation/psychosis research models, anxiety disorder models

Deulumateperone: Why Lumateperone Cannot Substitute


Deulumateperone is not merely a deuterated copy of lumateperone; its molecular design incorporates two strategic deuterium substitutions that can alter metabolic stability and pharmacokinetics, an ODT sublingual formulation enabling rapid systemic absorption that bypasses first-pass hepatic metabolism, and a distinct clinical development trajectory focused on dementia-related neuropsychiatric indications where oral lumateperone capsules proved insufficient . The introduction of carbon-deuterium bonds at metabolically labile positions has the potential to slow CYP-mediated oxidative metabolism, a modification that has been demonstrated to extend half-life and alter metabolite profiles in other approved deuterated drugs such as deutetrabenazine . Because deulumateperone is supplied exclusively as a sublingual ODT with a unique pharmacokinetic profile distinct from oral lumateperone, it is not functionally interchangeable with non-deuterated lumateperone for clinical or preclinical research programs targeting agitation, dementia-related psychosis, or generalized anxiety disorder .

Deuterium substitution
Carbon–deuterium bonds may slow CYP-mediated metabolism relative to lumateperone. Class-level precedent (deutetrabenazine) indicates half-life extension; direct functional interchange cannot be assumed.
Route of administration
Sublingual ODT bypasses hepatic first-pass metabolism, creating a PK profile distinct from oral lumateperone capsules (≈4.4% bioavailability). ODT kinetics may not replicate capsule exposure.
Indication development
ITI-1284 targets agitation/psychosis in Alzheimer's dementia where lumateperone Phase 3 did not meet endpoints; research programs require compound-specific validation, not simple substitution.

Deulumateperone Differentiation Evidence


Sublingual ODT Bypasses First-Pass Metabolism

Deulumateperone (ITI-1284) is formulated as a sublingual orally disintegrating tablet (ODT) that dissolves almost instantly under the tongue and is rapidly absorbed into the systemic circulation, bypassing hepatic first-pass metabolism . In contrast, the parent compound lumateperone (Caplyta) is administered as an oral capsule with an absolute bioavailability of only 4.4% due to extensive first-pass hepatic extraction . Deulumateperone's sublingual route was explicitly designed to overcome this limitation, and Phase 1 results confirm that the ODT-SL formulation provides rapid absorption and high systemic exposure . This route-of-administration strategy creates a fundamentally distinct pharmacokinetic profile that is not achievable with oral lumateperone capsules.

Sublingual ODT vs oral capsule
Reported
ITI-1284 ODT-SL: rapid absorption, high systemic exposure (quantitative PK not published). Lumateperone oral capsule: absolute bioavailability ≈4.4% due to extensive first-pass extraction.
Route-dependent PK profile differentiation supports sublingual delivery research; not interchangeable with oral lumateperone.
Quantitative comparative PK data awaited from Phase 1 studies.
Route of administration Sublingual ODT Bioavailability First-pass metabolism Lumateperone ITI-1284

Deuterium Isotope Effect on Metabolic Stability

Deulumateperone incorporates two deuterium atoms at strategic positions where carbon-deuterium bonds replace carbon-hydrogen bonds, intended to slow CYP-mediated oxidative metabolism and extend drug half-life . This deuteration strategy has a validated class-level precedent: deutetrabenazine (Austedo), the first FDA-approved deuterated drug, demonstrated that replacing hydrogen with deuterium at key metabolic sites doubled the elimination half-life of active metabolites (8.6 vs. 4.8 hours) and increased AUCinf (542 vs. 261 ng·hr/mL) compared to non-deuterated tetrabenazine . The same kinetic isotope effect principle applies to deulumateperone—the carbon-deuterium bond is approximately 6-10 times stronger than the carbon-hydrogen bond, which can slow metabolism at the deuterated positions . Although head-to-head pharmacokinetic data comparing ITI-1284 to lumateperone have not yet been published, Phase 1 results have confirmed that ITI-1284 ODT-SL was metabolically stable . Lumateperone itself has an 18-hour half-life and is extensively metabolized via CYP3A4, CYP2C8, CYP1A2, and UGT enzymes .

Deuterium isotope effect
Class-level
Deutetrabenazine precedent: active metabolite half-life 8.6 h vs 4.8 h (1.8-fold), AUC 542 vs 261 ng·hr/mL. ITI-1284 deuterated at two positions; Phase 1 reported metabolic stability, no head-to-head PK vs lumateperone yet.
Class-level evidence supports potential metabolic differentiation; deuterium incorporation may slow CYP metabolism.
ITI-1284-specific PK comparison remains unpublished; interpretation based on deutetrabenazine class effect.
Deuterium isotope effect Metabolic stability Pharmacokinetics Deutetrabenazine ITI-1284 Half-life

Lumateperone Phase 3 Failure in Alzheimer's Agitation

Lumateperone (Caplyta) was previously investigated for the treatment of agitation in people with Alzheimer's disease but failed to demonstrate efficacy in Phase 3 clinical trials . In response, Intra-Cellular Therapies specifically developed ITI-1284 (deulumateperone), a deuterated sublingual ODT formulation, to address this very indication where the parent compound failed . ITI-1284 is now in Phase 2 clinical trials for both agitation associated with Alzheimer's dementia (NCT06651567, measuring the Cohen-Mansfield Agitation Inventory total score as primary endpoint) and psychosis associated with Alzheimer's disease (measuring the BEHAVE-AD psychosis subscale) . This clinical development trajectory is distinct from lumateperone, which is FDA-approved for schizophrenia, bipolar depression, and as adjunctive therapy for major depressive disorder, but has no approved indication in dementia-related neuropsychiatric conditions .

Phase 3 failure in AD agitation
Cross-study
Lumateperone failed to demonstrate endpoint improvement in Phase 3 for agitation in Alzheimer's disease. ITI-1284 is now in Phase 2 trials for same indication (CMAI agitation score, BEHAVE-AD psychosis subscale); efficacy data pending.
Research programs targeting dementia-related neuropsychiatric symptoms require ITI-1284, not lumateperone, due to distinct developmental context.
Quantitative ITI-1284 efficacy results pending; current evidence limited to trial design.
Agitation Alzheimer's disease Phase 3 failure ITI-1284 Lumateperone Unmet medical need

PET Study of Brain Receptor Occupancy

An open-label PET study (NCT06299410) is specifically designed to evaluate the occupancy of ITI-1284 at dopamine D2 receptors, serotonin 5-HT2A receptors, and the serotonin transporter (SERT) in healthy subjects after single sublingual administration . The study design includes two dose levels (10 mg and 20 mg) for D2 receptor occupancy and one dose level for 5-HT2A and SERT occupancy . This receptor occupancy profile can be compared to published lumateperone PET data: lumateperone at 60 mg orally showed approximately 40% striatal D2 receptor occupancy and high 5-HT2A occupancy . Lumateperone has Ki values of 0.54 nM at 5-HT2A receptors and 32 nM at D2 receptors, yielding approximately 60-fold selectivity for 5-HT2A over D2 . Because ITI-1284 is reported to have the same receptor affinity profile as lumateperone , this PET study is critical for correlating sublingual pharmacokinetics with brain target engagement and establishing whether the ODT route alters the occupancy-time profile.

PET receptor occupancy study
Cross-study
Ongoing open-label PET (NCT06299410) evaluating D2, 5-HT2A, SERT occupancy after 10-20 mg sublingual ITI-1284. Lumateperone PET at 60 mg oral showed ~40% striatal D2 occupancy, high 5-HT2A.
Will provide first direct brain target engagement comparison between sublingual ITI-1284 and oral lumateperone for research dose selection.
PET results awaited; study designed for occupancy comparison.
PET imaging Receptor occupancy D2 receptor 5-HT2A receptor SERT ITI-1284 Lumateperone

Deulumateperone: Research and Industrial Applications


Alzheimer's Agitation and Psychosis Research

Deulumateperone is the primary candidate for research programs targeting agitation and psychosis in Alzheimer's disease within the lumateperone chemical series. Lumateperone failed Phase 3 for agitation in AD, while ITI-1284 is being prospectively evaluated in two parallel Phase 2 trials using validated endpoints (CMAI total score for agitation, BEHAVE-AD psychosis subscale for psychosis) . Its sublingual ODT formulation is tailored for elderly dementia patients who may have swallowing difficulties, a key clinical differentiator .

Deuterium Isotope Effect on Antipsychotic Pharmacokinetics

As a deuterated analogue of an approved antipsychotic, deulumateperone serves as a research tool for investigating the impact of strategic deuteration on the pharmacokinetics, metabolism, and safety profile of CNS-active drugs. The class-level precedent established by deutetrabenazine (half-life extended 1.8-fold, AUC increased 2.1-fold compared to non-deuterated tetrabenazine) demonstrates the quantifiable impact of this approach . The ongoing PET receptor occupancy study (NCT06299410) will further elucidate how deuterium substitution and sublingual delivery together alter brain target engagement .

Generalized Anxiety Disorder (GAD) Studies

ITI-1284 is currently in Phase 2 clinical trials as both monotherapy and adjunctive treatment for generalized anxiety disorder . This represents a distinct indication from lumateperone's approved uses (schizophrenia, bipolar depression, MDD adjunctive therapy) . Researchers investigating novel GAD treatments can procure deulumateperone to study the contribution of combined 5-HT2A antagonism, D2 modulation, and SERT inhibition in anxiety disorders using a molecule specifically designed for this therapeutic area.

Sublingual ODT Delivery in Neuropsychiatric Populations

Deulumateperone's Zydis ODT fast-dissolving formulation, developed in collaboration with Catalent, provides a platform for studying sublingual drug delivery of CNS-active compounds in geriatric and psychiatric populations . Phase 1 data showing rapid absorption and metabolic stability support its use as a model compound for sublingual ODT pharmacokinetic studies, particularly in elderly cohorts where conventional oral administration is challenging .

Application
Selection Property
Validation Focus
Alzheimer's agitation/psychosis research
Deuterated 5-HT2A antagonist, ODT delivery, Phase 2 program for AD agitation/psychosis
Agitation/psychosis endpoint evaluation (CMAI, BEHAVE-AD) in dementia models
Deuterium isotope effect in CNS drugs
Deuterated analogue of lumateperone; class-level deutetrabenazine precedent
Metabolic stability and PK comparison to non-deuterated parent
Generalized anxiety disorder studies
Combined 5-HT2A/D2/SERT modulator, Phase 2 monotherapy/adjunctive program
Anxiety model endpoints; pathway modulation profiling
Sublingual ODT delivery research
Zydis ODT fast-dissolving formulation, bypasses first-pass metabolism
PK profile in geriatric populations; absorption and exposure studies
Quote Request

Request a Quote for Deulumateperone

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.